10-propargyl-5-methyl-5-deazaaminopterin analog of folic acid
10-propargyl-5-methyl-5-deazaaminopterin analog of folic acid
Brand Name:
Vulcanchem
CAS No.:
135423-85-7
VCID:
VC0153062
InChI:
InChI=1S/C24H25N7O5/c1-3-10-31(12-15-11-27-21-19(13(15)2)20(25)29-24(26)30-21)16-6-4-14(5-7-16)22(34)28-17(23(35)36)8-9-18(32)33/h1,4-7,11,17H,8-10,12H2,2H3,(H,28,34)(H,32,33)(H,35,36)(H4,25,26,27,29,30)/t17-/m0/s1
SMILES:
CC1=C2C(=NC(=NC2=NC=C1CN(CC#C)C3=CC=C(C=C3)C(=O)NC(CCC(=O)O)C(=O)O)N)N
Molecular Formula:
C24H25N7O5
Molecular Weight:
491.5 g/mol
10-propargyl-5-methyl-5-deazaaminopterin analog of folic acid
CAS No.: 135423-85-7
Main Products
VCID: VC0153062
Molecular Formula: C24H25N7O5
Molecular Weight: 491.5 g/mol
| CAS No. | 135423-85-7 |
|---|---|
| Product Name | 10-propargyl-5-methyl-5-deazaaminopterin analog of folic acid |
| Molecular Formula | C24H25N7O5 |
| Molecular Weight | 491.5 g/mol |
| IUPAC Name | (2S)-2-[[4-[(2,4-diamino-5-methylpyrido[2,3-d]pyrimidin-6-yl)methyl-prop-2-ynylamino]benzoyl]amino]pentanedioic acid |
| Standard InChI | InChI=1S/C24H25N7O5/c1-3-10-31(12-15-11-27-21-19(13(15)2)20(25)29-24(26)30-21)16-6-4-14(5-7-16)22(34)28-17(23(35)36)8-9-18(32)33/h1,4-7,11,17H,8-10,12H2,2H3,(H,28,34)(H,32,33)(H,35,36)(H4,25,26,27,29,30)/t17-/m0/s1 |
| Standard InChIKey | NXZWILPVWKKBOG-KRWDZBQOSA-N |
| Isomeric SMILES | CC1=C2C(=NC(=NC2=NC=C1CN(CC#C)C3=CC=C(C=C3)C(=O)N[C@@H](CCC(=O)O)C(=O)O)N)N |
| SMILES | CC1=C2C(=NC(=NC2=NC=C1CN(CC#C)C3=CC=C(C=C3)C(=O)NC(CCC(=O)O)C(=O)O)N)N |
| Canonical SMILES | CC1=C2C(=NC(=NC2=NC=C1CN(CC#C)C3=CC=C(C=C3)C(=O)NC(CCC(=O)O)C(=O)O)N)N |
| Synonyms | 10-PMDAP 10-propargyl-5-methyl-5-deazaaminopterin analog of folic acid |
| PubChem Compound | 131879 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume